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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of calcium glycolate from

glyoxal. The described method is based on an intramolecular Cannizzaro (disproportionation)

reaction of glyoxal in the presence of calcium hydroxide, which acts as both a catalyst and a

reactant.[1][2] This process is noted for its high selectivity and simple operation under normal

temperature and pressure.[2]

Reaction Principle
The synthesis of calcium glycolate from glyoxal is achieved through an intramolecular

disproportionation reaction. In this reaction, one aldehyde group of the glyoxal molecule is

oxidized to a carboxylic acid, while the other is reduced to a primary alcohol. In the presence of

a base like calcium hydroxide, the resulting glycolic acid is neutralized to form the calcium salt,

calcium glycolate.[3][4] This reaction is a type of Cannizzaro reaction, which is characteristic

of aldehydes that lack a hydrogen atom on the alpha-carbon.[5][6]

The overall reaction can be summarized as follows:

2 C₂H₂O₂ (Glyoxal) + Ca(OH)₂ (Calcium Hydroxide) → Ca(C₂H₃O₃)₂ (Calcium Glycolate) +

H₂O

Experimental Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b213134?utm_src=pdf-interest
https://www.benchchem.com/product/b213134?utm_src=pdf-body
https://www.researchgate.net/publication/290173648_Synthesis_of_glycolic_acid_by_disproportationation_reaction_of_glyoxal
https://patents.google.com/patent/CN101973870A/en
https://patents.google.com/patent/CN101973870A/en
https://www.benchchem.com/product/b213134?utm_src=pdf-body
https://www.benchchem.com/product/b213134?utm_src=pdf-body
https://www.youtube.com/shorts/FnvCppC4fkM?app=desktop
https://m.youtube.com/shorts/EYx9LQLVn9A
https://pmc.ncbi.nlm.nih.gov/articles/PMC11196959/
https://www.beilstein-journals.org/bjoc/articles/20/120
https://www.benchchem.com/product/b213134?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol details the necessary reagents, equipment, and steps for the synthesis of

calcium glycolate.

Materials and Equipment
Reagents:

40% aqueous solution of glyoxal (CHOCHO)

Calcium hydroxide (Ca(OH)₂)

Deionized water

Equipment:

Three-neck reaction flask (e.g., 1000 mL)

Mechanical stirrer

Dropping funnel

Water bath for temperature control

Filtration apparatus (e.g., Buchner funnel and flask)

Drying oven

Procedure
Preparation of Calcium Hydroxide Slurry:

In a 1000 mL three-neck reaction flask equipped with a mechanical stirrer, add 40 g of

calcium hydroxide to 500 mL of deionized water to create a calcium hydroxide slurry with a

mass percent concentration of approximately 7.4%.[2]

Alternatively, a slurry with a mass concentration of around 20% can also be used.[1]

Reaction Setup:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b213134?utm_src=pdf-body
https://patents.google.com/patent/CN101973870A/en
https://www.researchgate.net/publication/290173648_Synthesis_of_glycolic_acid_by_disproportationation_reaction_of_glyoxal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place the reaction flask in a water bath to maintain temperature control.

Begin stirring the calcium hydroxide slurry.

Addition of Glyoxal:

Slowly add 145 g of a 40% aqueous glyoxal solution to the stirred calcium hydroxide slurry

using a dropping funnel.[2]

Control the addition rate to maintain the reaction temperature between 20-25 °C.[2] A

broader temperature range of 10-30°C is also reported to be effective.[1]

Reaction:

After the complete addition of the glyoxal solution, continue to stir the mixture while

maintaining the temperature at 20-25 °C for 1 hour to ensure the reaction goes to

completion.[2] This will result in the formation of a suspended calcium glycolate
precipitate.[2]

Isolation and Purification of Calcium Glycolate:

Filter the resulting suspension to isolate the calcium glycolate precipitate.

Wash the precipitate with deionized water to remove any unreacted starting materials or

soluble impurities.

Dry the purified calcium glycolate in an oven at a suitable temperature (e.g., 60-80 °C)

until a constant weight is achieved.

Data Presentation
The following table summarizes the quantitative data for the synthesis of calcium glycolate
from glyoxal based on the provided protocol.
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Parameter Value Reference

Reactants

Glyoxal Solution 145 g of 40% aqueous solution [2]

Calcium Hydroxide 40 g [2]

Water 500 mL [2]

Reaction Conditions

Temperature
20-25 °C (controlled via water

bath)
[2]

Reaction Time 1 hour [2]

Product

Product Form Suspended precipitate [2]

Subsequent Processing Filtration, Washing, Drying

Reported Yield
>92% (for the subsequent

glycolic acid)
[2]

Reported Purity
>98% (for the subsequent

glycolic acid)
[2]

Note: The yield and purity data are for the glycolic acid produced after acidification of the

calcium glycolate. The yield of the isolated calcium glycolate is expected to be high due to

the high selectivity of the reaction.[2]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for the synthesis of calcium glycolate from

glyoxal.
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Caption: Workflow for Calcium Glycolate Synthesis.

Reaction Pathway
The following diagram illustrates the intramolecular Cannizzaro reaction of glyoxal to form

glycolate.
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Caption: Cannizzaro Reaction of Glyoxal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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